Cas no 2228199-57-1 (2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}piperidine)

• Product Name: 2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}piperidine
• CAS No: 2228199-57-1
• MF: C₁₄H₂₅N
• MW: 207.355004072189
• CID: 6250407
• PubChem ID: 165699268
• Update Time: 2025-10-28

2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}piperidine Chemical and Physical Properties

Names and Identifiers

• 2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}piperidine
• 2228199-57-1
• 2-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}piperidine
• EN300-2005666

• Inchi： 1S/C14H25N/c1-14(2)10-6-7-11(12(14)9-10)13-5-3-4-8-15-13/h10-13,15H,3-9H2,1-2H3
• InChI Key： LVAGIHDYHYHBLK-UHFFFAOYSA-N
• SMILES： N1CCCCC1C1CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 207.198699802g/mol
• Monoisotopic Mass: 207.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12Ų

Additional information on 2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}piperidine

2-{6,6-Dimethylbicyclo[3.1.1]heptan-2-yl}Piperidine: A Comprehensive Overview

The compound 2-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}piperidine (CAS No. 2228199-57-1) is a highly specialized organic molecule with a unique bicyclic structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its bicyclo[3.1.1]heptane framework, which is fused with a piperidine ring system, creating a rigid and sterically hindered architecture. The presence of two methyl groups at the 6-position of the bicyclic system further enhances its structural complexity and functional diversity.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}piperidine through various routes, including ring-closing metathesis and tandem cyclization reactions. These methods have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and materials science.

The structural uniqueness of CAS No. 2228199-57-1 lies in its bicyclo[3.1.1]heptane core, which exhibits exceptional stability due to its rigid conformation. This stability makes it an ideal candidate for use in high-performance materials, such as advanced polymers and composites, where mechanical strength and thermal resistance are critical.

One of the most promising applications of 2-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}piperidine is in the development of novel pharmaceutical agents. Its rigid structure allows for precise molecular interactions with biological targets, making it a valuable scaffold in drug design. Recent studies have demonstrated its potential as a lead compound in anti-inflammatory and anti-cancer drug discovery programs.

In addition to its pharmaceutical applications, this compound has shown remarkable potential in the field of catalysis. Its ability to act as a chiral ligand in asymmetric catalysis has been extensively explored, with recent research highlighting its role in enantioselective synthesis of complex organic molecules.

The synthesis of CAS No. 2228199-57-1 involves a series of carefully designed steps that ensure the formation of the desired bicyclic structure while maintaining stereochemical integrity. Key steps include the formation of the bicyclo[3.1.1]heptane core through ring-closing metathesis followed by functionalization to introduce the piperidine moiety.

From an environmental perspective, the development of sustainable synthetic routes for 2-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}piperidine has been a focal point of recent research efforts. Green chemistry principles have been integrated into these processes to minimize waste generation and reduce energy consumption.

In conclusion, CAS No. 2228199-57-1, or 2-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}piperidine, represents a cutting-edge molecule with diverse applications across multiple scientific disciplines